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Compound of Interest

Compound Name: cis-Isolimonenol

Cat. No.: B121254 Get Quote

Essential Safety and Handling Guide for cis-
Isolimonenol
For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols, operational procedures, and disposal

plans for handling cis-Isolimonenol in a laboratory setting. Adherence to these guidelines is

crucial for ensuring personal safety and maintaining a secure research environment.

Immediate Safety and Hazard Information
cis-Isolimonenol is a monoterpene alcohol that requires careful handling due to its potential

health hazards. The primary risks associated with this compound are irritation to the skin, eyes,

and respiratory system, and it is harmful if swallowed.

GHS Hazard Classification:

H302: Harmful if swallowed.

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Signal Word: Warning

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory to prevent exposure through

inhalation, skin contact, or eye contact.

Protection Type Specific Equipment Rationale and Best Practices

Eye and Face Protection
Chemical safety goggles or a

face shield

Essential for protecting eyes

from splashes. Standard safety

glasses do not provide

adequate protection.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Inspect gloves for any signs of

degradation or perforation

before use. Dispose of

contaminated gloves

immediately and wash hands

thoroughly after removal.

Body Protection Laboratory coat

A fully fastened lab coat

provides a barrier against

accidental spills.

Respiratory Protection
Use in a well-ventilated area or

chemical fume hood

To minimize the inhalation of

vapors, all handling of cis-

Isolimonenol should be

performed within a certified

chemical fume hood.

Foot Protection Closed-toe shoes
Protects feet from spills and

falling objects.

Quantitative Safety Data
Below is a summary of relevant physical and safety data for cis-Isolimonenol and a related

monoterpene. Occupational exposure limits for cis-Isolimonenol have not been established;

therefore, limits for a structurally similar compound are provided as a conservative reference.
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Property Value Reference

Molecular Formula C₁₀H₁₆O [2]

Molecular Weight 152.24 g/mol

Appearance
Colorless, viscous liquid at

room temperature
[2]

Boiling Point 216.8 °C at 760 mmHg

Melting Point 18 °C [3]

Flash Point 87 °C

Solubility

Poorly soluble in water; soluble

in organic solvents like

ethanol, diethyl ether.

[2]

Occupational Exposure Limit

(similar monoterpenes)

150 mg/m³ (Swedish OEL for

monoterpenes)
[1][4]

Operational and Disposal Plans
The following procedural guidance outlines the step-by-step methodologies for the safe

handling and disposal of cis-Isolimonenol.

Experimental Protocols
1. Weighing and Transferring cis-Isolimonenol:

Due to its volatility, specific precautions must be taken when weighing and transferring cis-
Isolimonenol to prevent vapor inhalation and ensure accurate measurements.

Step 1: Preparation: Work within a certified chemical fume hood. Ensure the analytical

balance is clean and calibrated.

Step 2: Taring the Vessel: Place a clean, sealable container (e.g., a vial with a screw cap or

an Erlenmeyer flask with a stopper) on the balance and tare it.
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Step 3: Dispensing: Remove the container from the balance. Inside the fume hood, carefully

transfer the desired amount of cis-Isolimonenol into the container using a clean pipette.

Step 4: Sealing: Immediately seal the container to prevent evaporation.[5][6]

Step 5: Weighing: Place the sealed container back on the analytical balance to obtain an

accurate weight.

Step 6: Documentation: Record the weight and proceed with your experimental work.

2. Preparation of a cis-Isolimonenol Solution:

This protocol details the safe preparation of a solution of cis-Isolimonenol in a volatile organic

solvent.

Step 1: Pre-calculation: Determine the required mass of cis-Isolimonenol and the volume of

the solvent needed for your desired concentration.

Step 2: Weighing: Following the protocol above, accurately weigh the required amount of

cis-Isolimonenol into a tared, sealable container.

Step 3: Solvent Addition: In the chemical fume hood, add the calculated volume of the

appropriate solvent to the container with the cis-Isolimonenol.

Step 4: Dissolution: Seal the container and mix gently by swirling or using a magnetic stirrer

until the cis-Isolimonenol is fully dissolved. Avoid vigorous shaking to prevent aerosol

formation.

Step 5: Labeling: Clearly label the container with the name of the solution, concentration,

solvent used, date of preparation, and your initials.

Step 6: Storage: Store the solution in a tightly sealed container in a cool, well-ventilated

area, away from sources of ignition.

Disposal Plan
Proper disposal of cis-Isolimonenol and its contaminated materials is critical to ensure

laboratory and environmental safety.
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1. Waste Segregation:

Liquid Waste: Collect all waste solutions containing cis-Isolimonenol in a dedicated,

properly labeled hazardous waste container. Do not mix with incompatible waste streams.

The container should be made of a material compatible with organic solvents.

Solid Waste: Dispose of contaminated solid waste, such as pipette tips, gloves, and

absorbent paper, in a separate, clearly labeled hazardous waste bag or container.

2. Container Management:

Keep waste containers securely closed when not in use.

Store waste containers in a designated satellite accumulation area within the laboratory.

Ensure waste containers are clearly labeled with "Hazardous Waste" and the chemical

constituents.

3. Disposal Procedure:

Step 1: Collection: Collect all cis-Isolimonenol waste as described above.

Step 2: Labeling: Ensure all waste containers are accurately and fully labeled.

Step 3: Request for Pickup: Arrange for the disposal of the hazardous waste through your

institution's Environmental Health and Safety (EHS) office. Follow their specific procedures

for waste pickup.

Step 4: Empty Containers: Triple-rinse empty cis-Isolimonenol containers with a suitable

solvent. Collect the rinsate as hazardous waste. Deface the label on the empty container

before disposing of it in the appropriate recycling or trash receptacle, as per institutional

guidelines.[7]

Visualized Workflows and Logical Relationships
The following diagrams illustrate the key workflows and decision-making processes for the safe

handling of cis-Isolimonenol.
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Caption: Operational workflow for handling cis-Isolimonenol.
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Caption: Logical relationship of hazard identification and mitigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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